Cas no 1216628-15-7 (Tetraglyme-d6)

• Product Name: Tetraglyme-d6
• CAS No: 1216628-15-7
• MF: C₁₀H₂₂O₅
• MW: 228.315654277802
• CID: 4553156
• Update Time: 2025-08-04

Tetraglyme-d6 Chemical and Physical Properties

Names and Identifiers

• Tetraglyme
• 1-[2-(trideuteriomethoxy)ethoxy]-2-[2-[2-(trideuteriomethoxy)ethoxy]ethoxy]ethane
• Tetraglyme-d6

• Inchi： 1S/C10H22O5/c1-11-3-5-13-7-9-15-10-8-14-6-4-12-2/h3-10H2,1-2H3/i1D3,2D3
• InChI Key： ZUHZGEOKBKGPSW-WFGJKAKNSA-N
• SMILES： C(OCCOC([2H])([2H])[2H])COCCOCCOC([2H])([2H])[2H]

Additional information on Tetraglyme-d6

Tetraglyme-d6: A Comprehensive Overview

Tetraglyme-d6, also known by its CAS number 1216628-15-7, is a highly specialized compound that has garnered significant attention in various scientific and industrial applications. This compound, which is a deuterated derivative of tetraglyme, is widely recognized for its unique properties and versatility in different fields. In this article, we will delve into the characteristics, applications, and recent advancements associated with Tetraglyme-d6.

Tetraglyme-d6 is a deuterated version of tetraglyme (also known as diglyme), a well-known solvent used in chemical synthesis and analysis. The deuterium substitution in Tetraglyme-d6 enhances its stability and performance in specific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy. Recent studies have highlighted the importance of deuterated solvents in improving the accuracy and sensitivity of NMR measurements, making Tetraglyme-d6 an indispensable tool in modern analytical chemistry.

One of the most notable advancements involving Tetraglyme-d6 is its role in the development of advanced battery technologies. Researchers have explored its potential as an electrolyte additive in lithium-ion batteries, where it enhances ion transport and improves overall battery performance. These findings were published in a groundbreaking study last year, which demonstrated that Tetraglyme-d6 significantly reduces resistance and increases energy efficiency in battery systems.

In addition to its application in energy storage, Tetraglyme-d6 has found utility in pharmaceutical research. Its ability to stabilize reactive intermediates during drug synthesis has made it a valuable reagent in medicinal chemistry. Recent breakthroughs have shown that incorporating Tetraglyme-d6 into reaction protocols can lead to higher yields and improved selectivity, which are critical factors in drug development.

The environmental impact of Tetraglyme-d6 has also been a topic of interest among scientists. Studies conducted over the past year have focused on its biodegradation patterns and toxicity profiles. These investigations are crucial for ensuring the safe handling and disposal of this compound, particularly in industrial settings where large-scale production and usage are common.

From a manufacturing perspective, the production process of Tetraglyme-d6 has undergone significant optimization to meet the growing demand from various industries. Advanced purification techniques have been implemented to ensure high purity levels, which are essential for maintaining the compound's performance across different applications.

In conclusion, Tetraglyme-d6 (CAS No. 1216628-15-7) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its role in cutting-edge research areas such as battery technology, pharmaceuticals, and environmental science underscores its importance in advancing scientific knowledge and industrial practices. As research continues to uncover new potential uses for this compound, it is poised to remain a key player in the field of chemical innovation.